2,5-Dichloro-4-(trimethylstannyl)pyridine
Overview
Description
“2,5-Dichloro-4-(trimethylstannyl)pyridine” is a chemical compound with the molecular formula C8H11Cl2NSn and a molecular weight of 310.79 . It is used in various scientific research applications due to its diverse properties, making it valuable for studying organic synthesis, material science, and catalysis.
Synthesis Analysis
The synthesis of “this compound” involves a cross-coupling reaction with arylboronic acids in the presence of [1,4- bis - (diphenylphosphine)butane]palladium (II) dichloride as a catalyst . The reaction conditions include heating at 125℃ for 1 hour under microwave irradiation .Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring with two chlorine atoms and a trimethylstannyl group attached to it . The structure is linear .Chemical Reactions Analysis
“this compound” undergoes cross-coupling reactions with arylboronic acids . The reaction conditions include heating at 125℃ for 1 hour under microwave irradiation .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 310.79 . The compound’s physical and chemical properties such as melting point, boiling point, and density are not specified in the retrieved information.Scientific Research Applications
Synthesis of Organoboron Compounds
2,5-Dichloro-4-(trimethylstannyl)pyridine plays a crucial role in the synthesis of benzene- and pyridinediboronic acids, which are essential intermediates for the formation of various boronic esters and boron-containing compounds. These compounds are widely used in cross-coupling reactions, such as Suzuki-Miyaura coupling, to create biaryl structures that are prevalent in pharmaceuticals, agrochemicals, and organic materials. Mandolesi et al. (2002) demonstrated that bis(trimethylstannyl)pyridines react with borane in tetrahydrofuran (THF) to yield pyridinediboronic acids, which upon further reactions can lead to diverse organic molecules with significant synthetic utility (Mandolesi, S. D., Vaillard, S. E., Podestá, J., & Rossi, R., 2002).
Catalytic Carbostannolysis
The compound is also instrumental in carbostannolysis reactions mediated by organolanthanide complexes, highlighting its utility in the synthesis of organotin synthons. These synthons are valuable in organic synthesis, especially in stannane-mediated reactions that are pivotal for creating carbon-carbon and carbon-heteroatom bonds. Wobser et al. (2013) explored this application, demonstrating the carbon-tin bond activation and its potential in generating novel organotin compounds (Wobser, S. D., Stephenson, C., Delferro, M., & Marks, T., 2013).
Ligand Synthesis for Metal Complexes
Moreover, this compound is used in the synthesis of ligands for metal complexes, which are of interest in materials science and catalysis. Zong and Thummel (2004) synthesized tetradentate ligands for Ru(II) using a Stille coupling approach, where the trimethylstannylpyridine acted as a critical component. Such complexes find applications in photovoltaics, light-emitting devices, and as catalysts in organic transformations (Zong, R., & Thummel, R., 2004).
Safety and Hazards
properties
IUPAC Name |
(2,5-dichloropyridin-4-yl)-trimethylstannane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2N.3CH3.Sn/c6-4-1-2-5(7)8-3-4;;;;/h2-3H;3*1H3; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIROKESDUGTPPY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Sn](C)(C)C1=CC(=NC=C1Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Cl2NSn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1201787-84-9 |
Source
|
| Record name | 2,5-dichloro-4-(trimethylstannyl)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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